Cas no 2138015-89-9 (1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid)

1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid structure
2138015-89-9 structure
Product Name:1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid
CAS No:2138015-89-9
MF:C13H23NO4
MW:257.3260242939
CID:5864054
PubChem ID:165485475
Update Time:2024-01-04

1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid
    • EN300-1122552
    • 2138015-89-9
    • 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-ethylcyclobutane-1-carboxylic acid
    • Inchi: 1S/C13H23NO4/c1-5-9-6-13(7-9,10(15)16)8-14-11(17)18-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
    • InChI Key: SRLYXWQSBHXNJH-UHFFFAOYSA-N
    • SMILES: OC(C1(CNC(=O)OC(C)(C)C)CC(CC)C1)=O

Computed Properties

  • Exact Mass: 257.16270821g/mol
  • Monoisotopic Mass: 257.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 75.6Ų

1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1122552-0.05g
1-({[(tert-butoxy)carbonyl]amino}methyl)-3-ethylcyclobutane-1-carboxylic acid
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